Cas no 2362-62-1 (4-Methylbenzene-1-carbothioamide)
2362-62-1 structure
Product Name:4-Methylbenzene-1-carbothioamide
CAS No:2362-62-1
MF:C8H9NS
MW:151.228760480881
MDL:MFCD00173750
CID:84251
PubChem ID:737209
Update Time:2025-04-18
4-Methylbenzene-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylbenzothioamide
- 4-methylbenzene-1-carbothioamide
- 4-Methyl(thiobenzamide)
- 4-Methylbenzenethioamide
- 4-methylbenzenecarbothioamide
- thio-p-Toluamide
- : 4-METHYL(THIOBENZAMIDE)
- 4-methyl thiobenzamide
- 4-methyl-thiobenzoic acid amide
- p-Toluthioamide
- EN300-17445
- p-Methylthiobenzamide
- 4-methylbenzene carbothioamide
- 4-Methylthiobenzamide
- AB04365
- FT-0619060
- 4-Pmtb
- Z56939152
- Benzenecarbothioamide, 4-methyl-
- 2362-62-1
- H10917
- MFCD00173750
- SCHEMBL202776
- AKOS000200491
- STR03083
- A816812
- CHEMBL285350
- Benzenecarbothioamide,4-methyl-
- 4-Methylbenzenethioamide, 96%
- 4-Methylbenzenecarbothioamide #
- p-Methylthiobenzoylamide
- 4-Methyl-thiobenzamide
- FS-1641
- DTXSID20178295
- inverted exclamation markY97 %
- STK437019
- 4-Methylbenzene-1-carbothioamide
-
- MDL： MFCD00173750
- Inchi： 1S/C8H9NS/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H2,9,10)
- InChI Key： QXYZSNGZMDVLKN-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC(C)=CC=1)N
Computed Properties
- Exact Mass: 151.04600
- Monoisotopic Mass: 151.04557
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
- Topological Polar Surface Area: 58.1
Experimental Properties
- Color/Form: solid
- Density: 1.143 g/cm3
- Melting Point: 170-174 °C
- Boiling Point: 258.9 °C at 760 mmHg
- Flash Point: 110.4 °C
- Refractive Index: 1.633
- PSA: 58.11000
- LogP: 2.32950
- Solubility: Not determined
4-Methylbenzene-1-carbothioamide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：UN2811
- WGK Germany：3
- Hazard Category Code： 22-36
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22; R36/37/38
4-Methylbenzene-1-carbothioamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Methylbenzene-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 709786-1G |
4-Methylbenzene-1-carbothioamide |
2362-62-1 | 96% | 1G |
￥494.78 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M854790-1g |
4-Methylbenzenethioamide |
2362-62-1 | ≥97 % | 1g |
486.00 | 2021-05-17 | |
| TRC | M312180-1g |
4-Methylbenzene-1-carbothioamide |
2362-62-1 | 1g |
$87.00 | 2023-05-17 | ||
| TRC | M312180-5g |
4-Methylbenzene-1-carbothioamide |
2362-62-1 | 5g |
$127.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M98200-1g |
4-Methylbenzothioamide |
2362-62-1 | 97% | 1g |
￥758.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M98200-5g |
4-Methylbenzothioamide |
2362-62-1 | 97% | 5g |
￥2408.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74336-1g |
thio-p-Toluamide |
2362-62-1 | 98% | 1g |
￥650.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74336-5g |
thio-p-Toluamide |
2362-62-1 | 98% | 5g |
￥2612.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74336-250mg |
thio-p-Toluamide |
2362-62-1 | 98% | 250mg |
￥180.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74336-500mg |
thio-p-Toluamide |
2362-62-1 | 98% | 500mg |
￥348.00 | 2022-04-26 |
4-Methylbenzene-1-carbothioamide Related Literature
-
Toshiaki Murai,Eri Nagaya,Fumitoshi Shibahara,Toshifumi Maruyama Org. Biomol. Chem. 2012 10 4943
2362-62-1 (4-Methylbenzene-1-carbothioamide) Related Products
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- 53515-19-8(2-Methylthiobenzamide)
- 175691-91-5(Biphenyl-3-carbothioic Acid amide)
- 57774-76-2(4-Ethylthiobenzamide)
- 5310-14-5(N-methylbenzenecarbothioamide)
- 13363-51-4(1,4-Benzenedicarbothioamide)
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